Cas no 2228744-53-2 ((2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)methylhydrazine)

• Product Name: (2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)methylhydrazine
• CAS No: 2228744-53-2
• MF: C₁₂H₁₈N₂O
• MW: 206.284122943878
• CID: 6529461
• PubChem ID: 165609601
• Update Time: 2025-06-08

(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)methylhydrazine Chemical and Physical Properties

Names and Identifiers

• (2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)methylhydrazine
• EN300-1743493
• [(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)methyl]hydrazine
• 2228744-53-2

• Inchi： 1S/C12H18N2O/c1-12(2)6-5-10-7-9(8-14-13)3-4-11(10)15-12/h3-4,7,14H,5-6,8,13H2,1-2H3
• InChI Key： QTCWWVWZIMXSIG-UHFFFAOYSA-N
• SMILES： O1C2C=CC(CNN)=CC=2CCC1(C)C

Computed Properties

• Exact Mass: 206.141913202g/mol
• Monoisotopic Mass: 206.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 47.3Ų

Additional information on (2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)methylhydrazine

Research Briefing on (2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)methylhydrazine (CAS: 2228744-53-2)

In recent years, the compound (2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)methylhydrazine (CAS: 2228744-53-2) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its benzopyran scaffold and hydrazine functional group, has shown promising potential in various therapeutic applications, including oncology and neurodegenerative diseases. The unique structural features of this compound enable it to interact with specific biological targets, making it a subject of intense research.

Recent studies have focused on elucidating the pharmacological properties and mechanisms of action of (2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)methylhydrazine. One notable area of investigation is its role as a potential inhibitor of monoamine oxidase (MAO), an enzyme implicated in neurological disorders such as Parkinson's disease and depression. Preliminary in vitro assays have demonstrated that this compound exhibits selective inhibition of MAO-B, suggesting its utility in developing novel neuroprotective agents.

Another line of research has explored the anticancer properties of (2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)methylhydrazine. Studies have revealed that this compound can induce apoptosis in cancer cells by modulating key signaling pathways, including the PI3K/Akt and MAPK cascades. Furthermore, its ability to chelate metal ions has been investigated, with implications for its use in targeted cancer therapies. These findings highlight the multifaceted nature of this compound and its potential as a versatile therapeutic agent.

The synthesis and optimization of (2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)methylhydrazine have also been a focus of recent research. Advances in synthetic methodologies have enabled the production of derivatives with improved pharmacokinetic profiles and reduced toxicity. Structure-activity relationship (SAR) studies have identified critical functional groups that enhance the compound's efficacy and selectivity, paving the way for the development of next-generation therapeutics.

In conclusion, (2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)methylhydrazine (CAS: 2228744-53-2) represents a promising candidate for further investigation in the fields of neurology and oncology. Its unique chemical structure and diverse biological activities make it a valuable tool for understanding disease mechanisms and developing novel treatments. Future research should focus on advancing preclinical studies and exploring its potential in combination therapies.